Cas no 92-47-7 (2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-)
92-47-7 structure
Product Name:2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-
2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-
- 3,4-dihydro-6-methyl-2H-1-benzopyran-2-one
- 6-methyl-3,4-dihydrochromen-2-one
- NSC19513
- 6-Methyl-2-chromanone #
- 6-Methyl-3,4-dihydrocoumarin
- 2H-1-Benzopyran-2-one, 3,4-dihydro-6-methyl-
- UNII-8FQ6538M2N
- 3,4-Dihydro-6-methylcoumarin
- Q27270340
- SCHEMBL3504905
- DTXSID8059055
- EINECS 202-157-2
- 6-Methylchroman-2-one
- NSC-19513
- NS00039463
- 6-methyl-chroman-2-one
- Hydrocoumarin, 6-methyl-
- 6-Methylhydrocoumarin
- 2H-1-Benzopyran-2-one,4-dihydro-6-methyl-
- 92-47-7
- 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-one
- 6-Methylchromanone, AldrichCPR
- NSC 19513
- 6-Methyl-2-chromanone
- AI3-24744
- 8FQ6538M2N
-
- Inchi: 1S/C10H10O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2,4,6H,3,5H2,1H3
- InChI Key: TWAXWQHDMDUHDN-UHFFFAOYSA-N
- SMILES: O1C(CCC2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 162.06808
- Monoisotopic Mass: 162.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2
Experimental Properties
- Density: 1.157
- Boiling Point: 288.4°C at 760 mmHg
- Flash Point: 116.5°C
- Refractive Index: 1.555
2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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